Cas no 1331768-95-6 (3-(5-Fluoro-4-methoxypyrimidin-2-yl)pyrazolo1,5-apyridine)

3-(5-Fluoro-4-methoxypyrimidin-2-yl)pyrazolo[1,5-a]pyridine is a heterocyclic compound featuring a fused pyrazolo[1,5-a]pyridine core substituted with a 5-fluoro-4-methoxypyrimidin-2-yl moiety. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical research. The fluorine and methoxy substituents enhance its reactivity and binding affinity, particularly in medicinal chemistry applications targeting kinase inhibition or other biologically relevant pathways. Its well-defined synthetic route and high purity ensure consistency in research and development. The compound’s stability and solubility profile further support its utility in diverse experimental settings, including structure-activity relationship (SAR) studies and lead optimization.
3-(5-Fluoro-4-methoxypyrimidin-2-yl)pyrazolo1,5-apyridine structure
1331768-95-6 structure
Product Name:3-(5-Fluoro-4-methoxypyrimidin-2-yl)pyrazolo1,5-apyridine
CAS No:1331768-95-6
MF:C12H9FN4O
MW:244.22446513176
CID:4694924
Update Time:2025-05-23

3-(5-Fluoro-4-methoxypyrimidin-2-yl)pyrazolo1,5-apyridine Chemical and Physical Properties

Names and Identifiers

    • 3-(5-fluoro-4-methoxypyrimidin-2-yl)pyrazolo[1,5-a]pyridine
    • 3-(5-Fluoro-4-methoxypyrimidin-2-yl)pyrazolo1,5-apyridine
    • Inchi: 1S/C12H9FN4O/c1-18-12-9(13)7-14-11(16-12)8-6-15-17-5-3-2-4-10(8)17/h2-7H,1H3
    • InChI Key: KIBBHSYFRYRGHE-UHFFFAOYSA-N
    • SMILES: FC1C=NC(C2C=NN3C=CC=CC3=2)=NC=1OC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 293
  • Topological Polar Surface Area: 52.3

3-(5-Fluoro-4-methoxypyrimidin-2-yl)pyrazolo1,5-apyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
F122970-50mg
3-(5-Fluoro-4-methoxypyrimidin-2-yl)pyrazolo[1,5-a]pyridine
1331768-95-6
50mg
$ 245.00 2022-06-05
TRC
F122970-100mg
3-(5-Fluoro-4-methoxypyrimidin-2-yl)pyrazolo[1,5-a]pyridine
1331768-95-6
100mg
$ 405.00 2022-06-05

3-(5-Fluoro-4-methoxypyrimidin-2-yl)pyrazolo1,5-apyridine Related Literature

Additional information on 3-(5-Fluoro-4-methoxypyrimidin-2-yl)pyrazolo1,5-apyridine

3-(5-Fluoro-4-methoxypyrimidin-2-yl)pyrazolo[1,5-a]pyridine: A Comprehensive Overview

3-(5-Fluoro-4-methoxypyrimidin-2-yl)pyrazolo[1,5-a]pyridine is a structurally complex heterocyclic compound with significant potential in the field of medicinal chemistry. This compound, identified by the CAS number 1331768-95-6, belongs to a class of molecules that have garnered considerable attention due to their unique pharmacological properties and structural versatility. The molecule comprises two distinct heterocyclic moieties: a pyrazolo[1,5-a]pyridine ring system and a 5-fluoro-4-methoxypyrimidine moiety, which are connected via a carbon-carbon bond. This combination not only enhances the compound's stability but also imparts it with unique electronic and steric properties that make it an attractive candidate for various biological applications.

The pyrazolo[1,5-a]pyridine core is a bicyclic structure that is known for its aromaticity and ability to engage in π-π interactions, which are crucial for molecular recognition in biological systems. The substitution pattern of this core with a 5-fluoro-4-methoxypyrimidine group further modulates its electronic properties. The fluoro group at position 5 introduces electron-withdrawing effects, while the methoxy group at position 4 provides electron-donating characteristics. This balance of electronic effects can significantly influence the compound's bioavailability, metabolic stability, and binding affinity to target proteins.

Recent advancements in computational chemistry have enabled researchers to predict the potential biological activities of 3-(5-fluoro-4-methoxypyrimidin-2-yl)pyrazolo[1,5-a]pyridine with greater accuracy. For instance, molecular docking studies have revealed that this compound exhibits strong binding affinities towards several therapeutic targets, including kinases and G-protein coupled receptors (GPCRs). These findings suggest that the compound could be developed into a lead molecule for treating conditions such as cancer, inflammation, and neurodegenerative diseases.

In addition to its pharmacological potential, 3-(5-fluoro-4-methoxypyrimidin-2-yl)pyrazolo[1,5-a]pyridine has also been explored for its role in chemical synthesis as a building block for constructing more complex molecules. Its modular structure allows for easy functionalization at various positions, enabling chemists to design derivatives with enhanced bioactivity or improved pharmacokinetic profiles.

From a synthetic standpoint, the preparation of 3-(5-fluoro-4-methoxypyrimidin-2-yl)pyrazolo[1,5-a]pyridine involves multi-step reactions that require precise control over reaction conditions to ensure high yields and purity. Techniques such as Suzuki-Miyaura coupling and Buchwald-Hartwig amination have been employed in its synthesis, underscoring the importance of modern catalytic methods in constructing such intricate molecules.

Moreover, the compound's spectroscopic properties have been extensively studied using techniques like NMR and mass spectrometry. These studies provide critical insights into its molecular structure and confirm the presence of all functional groups as intended. Such detailed characterization is essential for ensuring the reliability of downstream biological assays and preclinical studies.

In conclusion, 3-(5-fluoro-4-methoxypyrimidin-2-yl)pyrazolo[1,5-a]pyridine represents a promising molecule with diverse applications in drug discovery and chemical synthesis. Its unique structural features and favorable pharmacological properties make it an invaluable tool for researchers in the field of medicinal chemistry. As ongoing research continues to uncover new insights into its biological activities and synthetic capabilities, this compound is poised to play a pivotal role in advancing therapeutic development.

Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd